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Heneicosane NOAEL Data

The following table consolidates the primary experimental data for heneicosane (C21H44) from a specific

toxicity study:

Test Study Type & NOAEL Key Findings (No
Compound T Dose o
System Guideline Identified Adverse Effects)

| n-Heneicosane | Pregnant Wistar rats | Prenatal Developmental Toxicity (OECD Test Guideline 414) [1] | 1
g/kg body weight [1] | 1 g/kg body weight [1] | - No maternal mortality or clinical signs of toxicity [1]

¢ Normal body weight gain, feed, and water intake [1]
¢ No gross structural abnormalities in dams or fetus [1]
¢ Neither embryotoxic nor teratogenic [1] |

Experimental Protocol for Key Study

The NOAEL value of 1 g/kg was established through a study conducted as follows:

¢ Objective: To investigate the embryo-toxic and teratogenic (birth defect-causing) potential of n-
heneicosane [1].
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¢ Guideline: The study was performed in compliance with OECD Test Guideline 414 for "Prenatal
Developmental Toxicity Study" [1].

e Test System: Wistar rats were used as the animal model [1].

e Dosing: The treated group received n-heneicosane mixed in standard rat pellet diet at a dose of 1
gram per kilogram of body weight (1 g/kg). A control group received only the standard diet [1].

¢ Endpoint Analysis: Researchers monitored for maternal toxicity, embryo toxicity, and teratogenicity.
This included observations for mortality, clinical signs, body weight, food/water consumption, and
examination of fetuses for structural abnormalities [1].

Understanding NOAEL and Its Context

The NOAEL is a critical point of reference in safety assessments, but it's important to understand its nature

and limitations.

e What is NOAEL? The NOAEL is defined as the highest dose or exposure level at which no
significant adverse effects are observed in toxicity experiments [2] [3].

e Application in Drug Development: The systemic exposure at the NOAEL from animal studies is
often used to set safe starting doses for human clinical trials. However, its reliability can be limited
due to several factors [2].

¢ Inherent Uncertainties: The NOAEL value can be influenced by study design factors like the number
of animals used and the spacing of dose levels [2]. Furthermore, a fundamental challenge is the
cross-species translatability of toxicity profiles; a dose safe for animals may not always be safe for
humans, and vice versa [2]. Simulation studies suggest that relying solely on animal NOAEL to set
human doses carries a risk of either causing toxicity or under-dosing patients [2].

NOAEL in Safety Assessment Logic

The diagram below illustrates the logical pathway and key considerations for using NOAEL in a safety

assessment, such as for a compound like heneicosane.
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Toxicity Study on
Heneicosane

Study Design:
- OECD Guideline 414
- Wistar Rat Model
- Dose: 1 g/kg

Data Collection:
- Maternal Toxicity
- Embryo Toxicity
- Teratogenicity

NOAEL ldentified:
1 g/kg body weight

Safety Decision &
Risk Assessment

Consider Uncertainties:
- Cross-species translatability
- Experimental variability

Application:
- Set safe exposure limits
- Inform requlatory evaluation
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Logic Flow of NOAEL-Based Safety Assessment

Key Takeaways for Researchers

¢ Available Data: The most direct NOAEL value for heneicosane is 1 glkg from a single prenatal
developmental toxicity study in rats [1].

e Data Gap: The search results do not provide NOAEL data for heneicosane from other standard
repeated-dose toxicity studies (e.g., 28-day or 90-day). A comprehensive safety profile would require
data from these and other studies.

e Computational Alternatives: Machine learning and in-silico methods are being actively developed to
predict NOAEL values, which can help prioritize testing and reduce animal use, though they are not
yet fully validated replacements [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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